Cas no 1797844-28-0 (5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide)

• Product Name: 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide
• CAS No: 1797844-28-0
• MF: C₁₉H₂₀ClN₅O₂
• MW: 385.847402572632
• CID: 5406557
• Update Time: 2025-10-29

5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-methoxybenzamide
• 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide

• Inchi： 1S/C19H20ClN5O2/c1-27-17-3-2-14(20)10-15(17)19(26)24-12-13-4-8-25(9-5-13)18-16(11-21)22-6-7-23-18/h2-3,6-7,10,13H,4-5,8-9,12H2,1H3,(H,24,26)
• InChI Key： HIQSIVIVZYFOGL-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CN=C2C#N)CC1)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide

5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide (CAS 1797844-28-0): A Comprehensive Overview

5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide (CAS 1797844-28-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, with its unique molecular structure featuring a cyanopyrazine core and piperidine moiety, exhibits promising potential in drug discovery. Its 5-chloro-2-methoxybenzamide component further enhances its bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide reflects its complex architecture, which combines aromatic and heterocyclic elements. This structural complexity is key to its interaction with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers have noted its potential applicability in addressing conditions related to central nervous system disorders and metabolic diseases, aligning with current trends in precision medicine and targeted therapy development.

In the realm of drug discovery, 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide represents an important intermediate for the synthesis of more complex pharmaceutical compounds. Its piperidin-4-ylmethyl group serves as a versatile handle for further chemical modifications, allowing medicinal chemists to explore diverse structure-activity relationships. The compound's 3-cyanopyrazin-2-yl moiety contributes to its potential as a kinase inhibitor, a property highly sought after in contemporary cancer research and autoimmune disease treatment strategies.

The synthesis of CAS 1797844-28-0 typically involves multi-step organic reactions, with careful attention to the introduction of the chloro and methoxy substituents on the benzamide ring. Recent advancements in green chemistry approaches have been applied to optimize its production, reducing environmental impact while maintaining high purity standards. These developments respond to growing industry demands for sustainable pharmaceutical manufacturing processes.

Analytical characterization of 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure precise quality control, particularly important for compounds intended for biological evaluation. The compound's stability under various conditions has been extensively studied, with particular focus on its behavior in different pH environments and storage conditions.

Current research trends highlight the potential of 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide derivatives in addressing unmet medical needs. Its structural features make it a candidate for development as a small molecule therapeutic, with particular interest in its blood-brain barrier permeability characteristics. These properties position it favorably for potential applications in neurodegenerative disease research, a rapidly growing field with significant market potential.

The pharmaceutical industry's shift toward personalized medicine has increased demand for specialized compounds like CAS 1797844-28-0. Its modular structure allows for targeted modifications to enhance selectivity and reduce off-target effects, addressing key challenges in modern drug development. Patent literature reveals growing intellectual property activity surrounding this chemical scaffold, indicating its commercial importance in the competitive pharmaceutical landscape.

From a market perspective, 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide represents a niche but growing segment in fine chemicals supply. Specialized manufacturers have developed scalable synthesis routes to meet increasing research demand, while maintaining strict compliance with Good Manufacturing Practice standards. The compound's availability in various quantities, from milligram to kilogram scale, supports its use across different stages of drug discovery and development.

Future directions for 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide research may explore its potential in combination therapies and as part of drug conjugates. The compound's physicochemical properties, including its solubility profile and logP value, make it amenable to formulation development, an important consideration in translational research. Ongoing studies continue to elucidate its pharmacophore features and potential therapeutic applications.

In conclusion, CAS 1797844-28-0 stands as an important compound in contemporary medicinal chemistry, bridging the gap between basic research and clinical application. Its unique structural features and versatile chemistry position it as a valuable tool for pharmaceutical innovation. As research progresses, 5-chloro-N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-2-methoxybenzamide and its derivatives are likely to play increasingly significant roles in addressing complex medical challenges through targeted molecular interventions.